Cas no 2228895-20-1 (2-chloro-4-1-(1-hydroxyethyl)cyclopropylphenol)

• Product Name: 2-chloro-4-1-(1-hydroxyethyl)cyclopropylphenol
• CAS No: 2228895-20-1
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 6202551
• PubChem ID: 165647262
• Update Time: 2025-05-22

2-chloro-4-1-(1-hydroxyethyl)cyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-1-(1-hydroxyethyl)cyclopropylphenol
• EN300-1981174
• 2-chloro-4-[1-(1-hydroxyethyl)cyclopropyl]phenol
• 2228895-20-1

• Inchi： 1S/C11H13ClO2/c1-7(13)11(4-5-11)8-2-3-10(14)9(12)6-8/h2-3,6-7,13-14H,4-5H2,1H3
• InChI Key： UMXKSZVZOWOYAR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(C(C)O)CC1)O

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-chloro-4-1-(1-hydroxyethyl)cyclopropylphenol

2-Chloro-4-[1-(1-hydroxyethyl)cyclopropyl]phenol (CAS No. 2228895-20-1): A Comprehensive Overview

2-Chloro-4-[1-(1-hydroxyethyl)cyclopropyl]phenol (CAS No. 2228895-20-1) is a specialized organic compound with unique structural features and potential applications in various industries. This chlorinated phenolic derivative contains a cyclopropyl group and a hydroxyethyl substituent, making it an interesting subject for researchers and industry professionals alike. The compound's molecular formula is C₁₁H₁₃ClO₂, with a molecular weight of 212.67 g/mol.

The 2-chloro-4-substituted phenol structure of this compound provides it with distinct chemical properties that differentiate it from simpler phenolic compounds. The presence of both the chloro group and the hydroxyethyl-cyclopropyl moiety creates opportunities for diverse chemical interactions and applications. Recent studies have shown increasing interest in such structurally complex phenolic compounds due to their potential in material science and specialty chemical applications.

In the pharmaceutical research field, derivatives of 2-chloro-4-[1-(1-hydroxyethyl)cyclopropyl]phenol have attracted attention for their potential biological activities. While not a drug substance itself, this compound serves as a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in how the cyclopropyl group might influence the compound's interactions with biological systems, given the known effects of cyclopropane-containing compounds in medicinal chemistry.

The material science applications of CAS 2228895-20-1 are another area of growing interest. The compound's phenolic nature combined with its unique substitution pattern makes it a candidate for use in polymer modification and specialty coatings. Recent trends in sustainable materials have led to increased exploration of such compounds as potential additives or building blocks for environmentally friendly materials.

From a synthetic chemistry perspective, 2-chloro-4-[1-(1-hydroxyethyl)cyclopropyl]phenol presents interesting challenges and opportunities. The presence of multiple functional groups requires careful consideration in synthetic routes and purification methods. Current research focuses on developing more efficient and sustainable synthetic approaches to this and similar compounds, aligning with the broader chemical industry's push toward green chemistry principles.

The stability and storage requirements of 2-chloro-4-substituted phenols like this compound are important considerations for industrial applications. Proper handling and storage conditions are essential to maintain the compound's integrity, with recommended storage in cool, dry conditions protected from light. These precautions help preserve the compound's chemical properties and ensure consistent performance in various applications.

Analytical characterization of CAS 2228895-20-1 typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's unique structure produces distinctive spectral signatures that aid in identification and purity assessment. Quality control protocols for this compound emphasize the importance of rigorous analytical verification to meet the standards required for research and industrial applications.

Market trends for specialized phenolic compounds like 2-chloro-4-[1-(1-hydroxyethyl)cyclopropyl]phenol show steady growth, particularly in the areas of advanced materials and specialty chemicals. The compound's niche applications contribute to its value in specific market segments, with demand driven by innovation in material science and pharmaceutical research. Suppliers and manufacturers are responding to this demand with improved production capabilities and technical support services.

Environmental considerations for chlorinated phenolic compounds have led to increased research into their biodegradation and environmental fate. While 2-chloro-4-[1-(1-hydroxyethyl)cyclopropyl]phenol is not classified as hazardous under current regulations, proper disposal methods and environmental stewardship remain important aspects of its responsible use. Recent developments in green chemistry aim to address these concerns through innovative synthetic approaches and waste minimization strategies.

Future research directions for CAS 2228895-20-1 and related compounds may explore their potential in emerging technologies such as organic electronics or advanced catalytic systems. The unique electronic properties imparted by the cyclopropyl group and chloro substitution could make these compounds interesting candidates for novel applications in these cutting-edge fields.

For researchers and industry professionals working with 2-chloro-4-[1-(1-hydroxyethyl)cyclopropyl]phenol, access to reliable technical data and high-quality material is essential. Reputable suppliers provide comprehensive technical information, including spectral data, purity specifications, and handling guidelines, to support the compound's effective use in various applications.

The synthesis and application of 2-chloro-4-substituted phenols continue to be an active area of research, with CAS 2228895-20-1 representing an interesting example of this chemical class. As scientific understanding of these compounds grows, so too does their potential for innovative applications across multiple disciplines, from materials science to pharmaceutical research.